1-(3-methylcyclohexyl)-4-(phenylsulfonyl)piperazine oxalate

• IUPAC Name: 1-(benzenesulfonyl)-4-(3-methylcyclohexyl)piperazine;oxalic acid
• InChI: InChI=1S/C17H26N2O2S.C2H2O4/c1-15-6-5-7-16(14-15)18-10-12-19(13-11-18)22(20,21)17-8-3-2-4-9-17;3-1(4)2(5)6/h2-4,8-9,15-16H,5-7,10-14H2,1H3;(H,3,4)(H,5,6)
• InChI Key: GLUGUXLASIATPC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3.C(=O)(C(=O)O)O
• Molecular Formula: C19H28N2O6S
• Molecular Weight: 412.5 g/mol

Description

1-(3-methylcyclohexyl)-4-(phenylsulfonyl)piperazine oxalate, commonly known as MSP, is a chemical compound that has been extensively researched for its potential therapeutic applications. MSP belongs to the class of piperazine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of MSP is not fully understood. However, it has been suggested that MSP acts as a serotonin receptor agonist, specifically targeting the 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress, which may explain the antidepressant and anxiolytic effects of MSP. Additionally, MSP has been shown to modulate the activity of various neurotransmitters, including dopamine and glutamate, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
MSP has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine, which may contribute to its antidepressant and anxiolytic effects. MSP has also been shown to reduce the levels of inflammatory cytokines, such as interleukin-6, which may explain its anti-inflammatory effects. Furthermore, MSP has been shown to have antioxidant properties, which may protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

MSP has several advantages for lab experiments. It has a high affinity for the 5-HT1A receptor, making it a useful tool for studying the role of this receptor in various physiological and pathological conditions. Additionally, MSP has been shown to be relatively safe and well-tolerated, making it a potential candidate for clinical trials. However, MSP has some limitations for lab experiments. It has a relatively short half-life, which may limit its effectiveness in some experimental settings. Furthermore, MSP is a relatively complex compound, which may make it difficult to synthesize and purify.

Future Directions

There are several future directions for MSP research. One potential direction is to investigate the potential use of MSP in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of MSP and its effects on various neurotransmitters and cytokines. Furthermore, the development of new and improved synthesis methods for MSP may lead to the production of more potent and effective compounds.

Synthesis Methods

MSP can be synthesized through a multi-step process that involves the reaction of 3-methylcyclohexanone with para-toluenesulfonyl hydrazide, followed by the reaction of the resulting intermediate with phenyl isocyanate. The final product is obtained by reacting the intermediate with oxalic acid. The synthesis method of MSP has been optimized over the years, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

MSP has been extensively studied for its potential therapeutic applications. It has been shown to have a wide range of pharmacological activities, including antidepressant, anxiolytic, and antipsychotic effects. MSP has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, MSP has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.